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VCUSoft Migration & Technical Support Center
Welcome to the support center for migrating your research website to the VCUSoft platform.

This guide provides answers to frequently asked questions and detailed troubleshooting for

common issues encountered during the migration process.

Frequently Asked Questions (FAQs)
Q1: What is the first step I should take before starting the migration to VCUSoft?

A: The most critical first step is to perform a complete backup of your existing website. This

includes all files, databases, and media. This ensures you have a restore point in case of any

unforeseen issues during the migration process.

Q2: Will my existing publication and citation data be correctly imported into VCUSoft?

A: VCUSoft supports importing publication data from standard formats like BibTeX (.bib), RIS,

and EndNote (.enl). For best results, export your existing publication library into one of these

formats. After the import, it is crucial to audit the data for any parsing errors.

Q3: My research involves large datasets (e.g., genomic sequences, proteomics data). Can

VCUSoft handle this?

A: Yes, VCUSoft is designed to handle large datasets. However, for optimal performance, we

recommend storing datasets larger than 1GB in a dedicated repository (e.g., Zenodo, Figshare)
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and linking to them from your VCUSoft site rather than uploading them directly.

Q4: How does VCUSoft handle security for sensitive or unpublished research data?

A: VCUSoft provides robust access control features. You can set permissions at the page,

user, or group level, ensuring that sensitive data is only accessible to authorized personnel. We

also enforce SSL encryption across all sites.

Troubleshooting Guides
Issue 1: Data Import Failure or Corruption
If you are experiencing failures during data import or notice that data appears corrupted after

migration, follow these steps.

Symptom: The import process fails to complete, or imported content (text, images, data

tables) is garbled or missing.

Common Causes:

Incorrect file encoding.

Database character set mismatch.

Unsupported custom fields or data structures from the old platform.

Troubleshooting Steps:

Verify File Encoding: Ensure all exported data files (e.g., CSV, XML) are saved with UTF-8

encoding.

Check Database Collation: When importing a database dump, ensure the collation

settings match what VCUSoft requires (typically utf8mb4_unicode_ci).

Sanitize Data: Before exporting from your old platform, remove any non-standard custom

fields or unsupported HTML tags.

Use the VCUSoft Migration Assistant: Our dedicated tool can help map data fields from

your old platform to the new one. The workflow for this process is illustrated below.
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VCUSoft Migration Assistant Workflow

Issue 2: Broken Internal Links or Missing Media
After migration, you may find that internal links lead to 404 errors or images and other media

files are not displaying.

Symptom: Clicking on internal links results in a "Page Not Found" error. Images appear as

broken icons.

Common Causes:

Changes in the URL structure (permalinks) between the old and new platforms.

Incorrect file paths for media assets.

Troubleshooting Steps:

Re-save Permalinks: In your VCUSoft dashboard, navigate to Settings > Permalinks and

click "Save Changes". This action flushes the rewrite rules and can often resolve linking

issues.

Use a Search-and-Replace Tool: If permalink settings do not fix the issue, use a database

search-and-replace tool to update old URL structures with the new VCUSoft format.

Verify Media Directory: Ensure your wp-content/uploads (or equivalent) directory was

correctly copied to the new server and that file permissions are set correctly (typically 755
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for directories and 644 for files).

Data Presentation and Experimental Protocols
VCUSoft allows for clear presentation of quantitative data and detailed experimental methods.

Example: Quantitative Data Summary
For studies involving drug efficacy, data should be presented in a structured table for easy

comparison.

Compound ID Target Kinase IC₅₀ (nM) Assay Type Cell Line

VC-001 EGFR 15.2 Cell-based A549

VC-002 EGFR 2.5 Biochemical N/A

VC-003 ALK 8.9 Cell-based H3122

VC-004 ALK 1.1 Biochemical N/A

Example: Experimental Protocol - Western Blotting
Below is a standardized protocol for Western Blotting to ensure reproducibility.

Protein Extraction:

Cells were lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

Protein concentration was determined using a BCA protein assay kit.

SDS-PAGE:

20 µg of protein per sample was loaded onto a 4-20% Tris-glycine gel.

Electrophoresis was run at 120V for 90 minutes.

Protein Transfer:

Proteins were transferred to a PVDF membrane at 100V for 60 minutes.
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The membrane was blocked for 1 hour at room temperature in 5% non-fat milk in TBST.

Antibody Incubation:

The membrane was incubated with primary antibody (e.g., anti-pEGFR, 1:1000 dilution)

overnight at 4°C.

After washing, the membrane was incubated with HRP-conjugated secondary antibody

(1:5000 dilution) for 1 hour at room temperature.

Detection:

The signal was detected using an ECL detection kit and imaged on a chemiluminescence

imager.

Mandatory Visualizations
Diagrams are essential for illustrating complex biological processes and logical workflows.

Signaling Pathway: EGFR Inhibition
This diagram illustrates the mechanism of action for an EGFR inhibitor, a common subject in

drug development research.
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Mechanism of EGFR Inhibition
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Logical Relationship: Data Validation Process
This diagram shows the logical steps VCUSoft takes to validate imported tabular data, such as

the quantitative data shown above.
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VCUSoft Tabular Data Validation Logic
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[https://www.benchchem.com/product/b611650#migrating-an-old-research-website-to-a-new-
platform-with-vcusoft]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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